Methyl 4-({3-(3-methylphenyl)-2-[(3-methylphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)benzoate
Methyl 4-({3-(3-methylphenyl)-2-[(3-methylphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)benzoate
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC1088231
InChI:
InChI=1S/C26H22N2O3S/c1-17-6-4-8-21(14-17)27-26-28(22-9-5-7-18(2)15-22)24(29)23(32-26)16-19-10-12-20(13-11-19)25(30)31-3/h4-16H,1-3H3/b23-16-,27-26?
SMILES:
CC1=CC(=CC=C1)N=C2N(C(=O)C(=CC3=CC=C(C=C3)C(=O)OC)S2)C4=CC=CC(=C4)C
Molecular Formula:
C26H22N2O3S
Molecular Weight:
442.5 g/mol
Methyl 4-({3-(3-methylphenyl)-2-[(3-methylphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)benzoate
CAS No.:
Cat. No.: VC1088231
Molecular Formula: C26H22N2O3S
Molecular Weight: 442.5 g/mol
* For research use only. Not for human or veterinary use.
![Methyl 4-({3-(3-methylphenyl)-2-[(3-methylphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)benzoate -](/images/no_structure.jpg)
Specification
| Molecular Formula | C26H22N2O3S |
|---|---|
| Molecular Weight | 442.5 g/mol |
| IUPAC Name | methyl 4-[(Z)-[3-(3-methylphenyl)-2-(3-methylphenyl)imino-4-oxo-1,3-thiazolidin-5-ylidene]methyl]benzoate |
| Standard InChI | InChI=1S/C26H22N2O3S/c1-17-6-4-8-21(14-17)27-26-28(22-9-5-7-18(2)15-22)24(29)23(32-26)16-19-10-12-20(13-11-19)25(30)31-3/h4-16H,1-3H3/b23-16-,27-26? |
| Standard InChI Key | VMWGBDZMGOXHLP-MLSYBWHESA-N |
| Isomeric SMILES | CC1=CC(=CC=C1)N=C2N(C(=O)/C(=C/C3=CC=C(C=C3)C(=O)OC)/S2)C4=CC=CC(=C4)C |
| SMILES | CC1=CC(=CC=C1)N=C2N(C(=O)C(=CC3=CC=C(C=C3)C(=O)OC)S2)C4=CC=CC(=C4)C |
| Canonical SMILES | CC1=CC(=CC=C1)N=C2N(C(=O)C(=CC3=CC=C(C=C3)C(=O)OC)S2)C4=CC=CC(=C4)C |
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